molecular formula C14H11ClO B8746369 2-(3-chlorophenyl)-2-phenylOxirane CAS No. 71827-53-7

2-(3-chlorophenyl)-2-phenylOxirane

Cat. No.: B8746369
CAS No.: 71827-53-7
M. Wt: 230.69 g/mol
InChI Key: WYGALGXXXYNLQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-chlorophenyl)-2-phenylOxirane is a useful research compound. Its molecular formula is C14H11ClO and its molecular weight is 230.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

71827-53-7

Molecular Formula

C14H11ClO

Molecular Weight

230.69 g/mol

IUPAC Name

2-(3-chlorophenyl)-2-phenyloxirane

InChI

InChI=1S/C14H11ClO/c15-13-8-4-7-12(9-13)14(10-16-14)11-5-2-1-3-6-11/h1-9H,10H2

InChI Key

WYGALGXXXYNLQP-UHFFFAOYSA-N

Canonical SMILES

C1C(O1)(C2=CC=CC=C2)C3=CC(=CC=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL-round bottom flask was charged with NaH (60% dispersion in mineral oil) (1.92 g, 0.048 mol), washed with petroleum ether, then treated with dry DMSO (40 mL) under N2. To this reaction mixture was added trimethylsulfoxonium iodide (10.56 g, 0.048 mol) through a solid addition funnel over 15 min. After stirring for 0.5 hr, a solution of 3-chlorobenzophenone (8.66 g, 0.04 mol) in DMSO (15 mL) was added dropwise, and the mixture was heated at 55° C. for 2 hr. The mixture was added to ice-water, extracted with ether (3×100 mL), the organics combined, dried (MgSO4), filtered, and concentrated to give the title compound.
Name
Quantity
1.92 g
Type
reactant
Reaction Step One
Quantity
10.56 g
Type
reactant
Reaction Step Two
Quantity
8.66 g
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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